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Compound of Interest

Compound Name: 1-(Propan-2-yl)piperazine hydrate

Cat. No.: B2451115

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of the available physicochemical data for 1-
(Propan-2-yl)piperazine. Extensive searches for "1-(Propan-2-yl)piperazine hydrate" did not
yield any specific experimental data or established properties for the hydrated form of this
compound. The information presented herein pertains to the anhydrous parent compound. It is
crucial to note that the physicochemical properties of a hydrated form would differ from the data
presented below.

Introduction

1-(Propan-2-yl)piperazine, also known as 1-isopropylpiperazine, is a heterocyclic organic
compound.[1][2] It is characterized by a piperazine ring with an isopropyl group attached to one
of the nitrogen atoms.[2] This compound serves as a versatile building block in the synthesis of
various molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Physicochemical Properties

The quantitative physicochemical data for 1-(Propan-2-yl)piperazine are summarized in the
table below.
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Property Value Source(s)
Molecular Formula C7H16N2 [1][3][4]
Molecular Weight 128.22 g/mol [1][4]

Colorless to light orange to
Appearance o [1]
yellow clear liquid

Boiling Point 178-181°C [11[31[5]
Density 0.896 - 0.9 g/mL [1]
Refractive Index (n20/D) 1.4710 [315]
Solubility Slightly soluble in water [5]
Flash Point 54.4 °C (closed cup)

XLogP3 0.4 [4]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 1-
(Propan-2-yl)piperazine are not explicitly available in the reviewed literature. However, standard
analytical methods would be employed for such characterizations. A general workflow for
quality control and characterization is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2451115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

